Cas no 4122-13-8 (Acetaldehyde-1-d1)

• Product Name: Acetaldehyde-1-d1
• CAS No: 4122-13-8
• MF: C₂H₄O
• MW: 45.0587224960327
• CID: 1065885
• PubChem ID: 123208
• Update Time: 2025-04-20

Acetaldehyde-1-d1 Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde-1-d1
• (1-2H1)Acetaldehyde
• AC1L3W3F
• Acet(aldehyde-d)
• Acetaldehyde-1-d
• acetaldehyde-d
• acetaldehyde-d1
• CH3CDO
• deuteriated acetaldehyde
• EINECS 223-921-1
• DB-318520
• 1-deuterioethanone
• IKHGUXGNUITLKF-VMNATFBRSA-N
• 4122-13-8
• DTXSID30194148

• Inchi： 1S/C2H4O/c1-2-3/h2H,1H3/i2D
• InChI Key： IKHGUXGNUITLKF-VMNATFBRSA-N
• SMILES： O=C([2H])C

Computed Properties

• Exact Mass: 45.032491493g/mol
• Monoisotopic Mass: 45.032491493g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 17.1Ų

Acetaldehyde-1-d1 Security Information

• Hazard Category Code： 45-46-12-20/21/22-36/37/38
• Safety Instruction： 53-16-26-36/37/39-45
• Hazardous Material Identification：